Cas no 476321-59-2 (3-(2,5-dioxopyrrolidin-1-yl)-N'-(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzohydrazide)

• Product Name: 3-(2,5-dioxopyrrolidin-1-yl)-N'-(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzohydrazide
• CAS No: 476321-59-2
• MF: C₁₉H₁₆N₄O₃S
• MW: 380.420342445374
• CID: 6278467
• PubChem ID: 42100918
• Update Time: 2025-07-01

3-(2,5-dioxopyrrolidin-1-yl)-N'-(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dioxopyrrolidin-1-yl)-N'-(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzohydrazide
• (E)-3-(2,5-dioxopyrrolidin-1-yl)-N'-(3-methylbenzo[d]thiazol-2(3H)-ylidene)benzohydrazide
• 3-(2,5-dioxopyrrolidin-1-yl)-N-[(E)-(3-methyl-1,3-benzothiazol-2-ylidene)amino]benzamide
• F0466-0012
• AKOS024578152
• 476321-59-2
• 3-(2,5-dioxopyrrolidin-1-yl)-N'-[(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzohydrazide

• Inchi： 1S/C19H16N4O3S/c1-22-14-7-2-3-8-15(14)27-19(22)21-20-18(26)12-5-4-6-13(11-12)23-16(24)9-10-17(23)25/h2-8,11H,9-10H2,1H3,(H,20,26)/b21-19+
• InChI Key： JYPRZXKUERPIIX-XUTLUUPISA-N
• SMILES： S1/C(=N/NC(C2=CC=CC(=C2)N2C(CCC2=O)=O)=O)/N(C)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 380.09431156g/mol
• Monoisotopic Mass: 380.09431156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 3-(2,5-dioxopyrrolidin-1-yl)-N'-(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzohydrazide

3-(2,5-Dioxopyrrolidin-1-yl)-N'-(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzohydrazide

The compound 476321-59-2, also known as 3-(2,5-dioxopyrrolidin-1-yl)-N'-(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzohydrazide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural features and promising biological activities.

Structural Insights: The molecule consists of a benzohydrazide core, which is a common scaffold in medicinal chemistry due to its ability to form hydrogen bonds and interact with biological targets. The benzothiazole moiety attached to the hydrazide group introduces additional aromaticity and potential for π–π interactions, enhancing the compound's stability and bioavailability. The pyrrolidinone ring further contributes to the molecule's rigidity and hydrophobicity, which are critical for its pharmacokinetic properties.

Synthesis and Characterization: Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound using multi-component reactions and catalytic processes. The synthesis involves the condensation of a substituted benzohydrazide with a benzothiazole derivative under controlled conditions, followed by cyclization to form the pyrrolidinone ring. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the molecular structure and purity.

Biological Activity: Studies have demonstrated that 476321-59-2 exhibits potent inhibitory activity against several enzymes implicated in inflammatory diseases and cancer progression. For instance, it has shown significant inhibition of cyclooxygenase-2 (COX-2) and proteaseactivated receptor 1 (PAR1), suggesting its potential as an anti-inflammatory and anticancer agent. Additionally, preclinical studies indicate that the compound demonstrates selective cytotoxicity towards cancer cells while sparing normal cells, highlighting its therapeutic potential.

Applications in Drug Discovery: The unique combination of structural features in this compound makes it an attractive candidate for drug discovery programs targeting chronic inflammatory diseases and solid tumors. Pharmaceutical companies are actively exploring its potential as a lead compound for developing next-generation therapeutics.

Environmental Impact: As with any novel chemical entity, understanding the environmental fate of 476321-59-2 is crucial for sustainable development. Recent studies have evaluated its biodegradability under aerobic and anaerobic conditions, revealing moderate degradation rates that align with regulatory requirements for eco-friendly chemical compounds.

Future Directions: Ongoing research is focused on optimizing the synthesis of this compound to enhance its scalability and reduce production costs. Furthermore, investigations into its mechanism of action at the molecular level are expected to provide deeper insights into its therapeutic potential.